Cas no 13597-86-9 (Diphosphoric acid,ammonium salt (1:2))

• Product Name: Diphosphoric acid,ammonium salt (1:2)
• CAS No: 13597-86-9
• MF: H₁₀N₂O₇P₂
• MW: 212.036121845245
• CID: 119769
• PubChem ID: 166864
• Update Time: 2025-04-18

Diphosphoric acid,ammonium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,ammonium salt (1:2)
• diammonium dihydrogenpyrophosphate
• AI3-17195
• diammonium dihydrogen diphosphate
• Diammonium pyrophosphate
• Diphosphoric acid, diammonium salt
• AMMONIUMDIHYDROGENDIPHOSPHATE
• Ammonium dihydrogen pyrophosphate
• Diphosphoric acid dihydrogen α,β-diammonium salt
• 13597-86-9
• DTXSID00889615
• EINECS 237-059-9
• Diphosphoric acid, ammonium salt (1:2)

• Inchi： 1S/2H3N.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h2*1H3;(H2,1,2,3)(H2,4,5,6)
• InChI Key： AXFZAZQUMXZWJV-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OP(=O)([O-])[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 211.9964
• Monoisotopic Mass: 211.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 202.95